Cas no 2056-41-9 (1-(2-chloroethyl)azocane;hydrochloride)

1-(2-chloroethyl)azocane;hydrochloride structure
2056-41-9 structure
Product Name:1-(2-chloroethyl)azocane;hydrochloride
CAS No:2056-41-9
MF:C9H19Cl2N
MW:212.15986084938
CID:1394904
PubChem ID:24186448
Update Time:2025-04-20

1-(2-chloroethyl)azocane;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-ethyl)-octahydro-azocine, hydrochloride
    • NSC50594
    • 1-(2-Chlor-aethyl)-octahydro-azocin, Hydrochlorid
    • 1-(2-chloroethyl)azocane,hydrochloride
    • 1-(2-chloroethyl)azocane
    • hydrochloride
    • DTXSID70637226
    • 2056-41-9
    • 1-(2-Chloroethyl)azocane--hydrogen chloride (1/1)
    • NSC-50594
    • 1-(2-chloroethyl)azocane;hydrochloride
    • Inchi: 1S/C9H18ClN.ClH/c10-6-9-11-7-4-2-1-3-5-8-11;/h1-9H2;1H
    • InChI Key: NTPFEBBDMCASKU-UHFFFAOYSA-N
    • SMILES: ClCCN1CCCCCCC1.Cl

Computed Properties

  • Exact Mass: 175.11294
  • Monoisotopic Mass: 211.0894550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 87.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
  • LogP: 3.23120
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